Cas no 582315-55-7 (Betulin palmitate)

Betulin palmitate is a lipophilic derivative of betulin, formed by esterification with palmitic acid. This modification enhances its solubility in organic solvents and lipid-based formulations, making it suitable for applications in pharmaceuticals, cosmetics, and material science. The compound retains the bioactive properties of betulin, such as anti-inflammatory, antimicrobial, and antitumor effects, while offering improved stability and bioavailability. Its amphiphilic nature allows for versatile incorporation into emulsions, micelles, or lipid nanoparticles. Betulin palmitate is particularly valued in topical formulations due to its potential skin-barrier reinforcement and compatibility with hydrophobic matrices. The ester bond ensures controlled release, broadening its utility in sustained-delivery systems.

Betulin palmitate structure

Product Name:Betulin palmitate

CAS No:582315-55-7

MF:C₄₆H₈₀O₃

MW:681.125615119934

CID:837717

PubChem ID:146159257

Update Time:2025-10-06

Betulin palmitate Chemical and Physical Properties

Names and Identifiers

- Betulin palmitate
- [ "" ]
- 582315-55-7
- [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] hexadecanoate
- Betulin 3-O-palmitate
- AKOS022184813
- SCHEMBL2257652
- FS-10046
- Inchi： 1S/C46H80O3/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-40(48)49-39-27-28-43(6)37(42(39,4)5)26-29-45(8)38(43)24-23-36-41-35(34(2)3)25-30-46(41,33-47)32-31-44(36,45)7/h35-39,41,47H,2,9-33H2,1,3-8H3/t35-,36+,37-,38+,39-,41+,43-,44+,45+,46+/m0/s1
- InChI Key： NAXJLYBHSMUSAV-JGYMROJHSA-N
- SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(CO)CC[C@@]12C

Computed Properties

Exact Mass: 680.61100
Monoisotopic Mass: 680.61074641g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 49
Rotatable Bond Count: 18
Complexity: 1110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5Å²
XLogP3: 16.2

Experimental Properties

Color/Form: Oil
Density: 1.0±0.1 g/cm3
Boiling Point: 685.5±28.0 °C at 760 mmHg
Flash Point: 232.2±16.8 °C
PSA: 46.53000
LogP: 13.02940
Vapor Pressure: 0.0±4.8 mmHg at 25°C

Betulin palmitate Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Betulin palmitate Pricemore >>

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